[(2E)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl]acetic acid

• IUPAC Name: 2-[4-(azepan-1-yl)-1-oxophthalazin-2-yl]-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C24H28N4O4/c1-31-18-13-17(14-19(15-18)32-2)25-22(29)16-28-24(30)21-10-6-5-9-20(21)23(26-28)27-11-7-3-4-8-12-27/h5-6,9-10,13-15H,3-4,7-8,11-12,16H2,1-2H3,(H,25,29)
• InChI Key: VWGARZRQLIUWDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCCCCC4)OC
• Molecular Formula: C24H28N4O4
• Molecular Weight: 436.5 g/mol

Description

[(2E)-2-(4-fluorobenzylidene)-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl]acetic acid is a useful research compound. Its molecular formula is C24H28N4O4 and its molecular weight is 436.512. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Mechanistic Insights

Redox-Neutral α-Oxygenation of Amines : A study described the redox-neutral α-C–H functionalization of cyclic secondary amines using 2-hydroxybenzaldehydes to yield benzo[e][1,3]oxazine structures without the need for external oxidants or metal catalysts, catalyzed by acetic acid. This reaction mechanism was elucidated through computational study, revealing acetic acid's catalytic efficiency in these transformations (Richers et al., 2014).

Grinding-Induced Synthesis of 3,1-Benzoxazines : Another research demonstrated a simple, room-temperature method to synthesize 3,1-benzoxazines through grinding-induced reactions of 2-aminobenzyl alcohol and benzaldehyde derivatives in the presence of acetic acid, achieving yields above 95% (Masesane et al., 2014).

Biological Activities

Antibacterial Activity : A study synthesized benzoxazine analogues, including derivatives of the discussed compound, and evaluated their antibacterial activity against various bacterial strains. Some synthesized compounds showed significant activity against pathogens like K. pneumoniae and E. faecalis, indicating the compound's potential as a scaffold for developing new antibacterial agents (Kadian et al., 2012).

Advanced Materials and Applications

Synthesis of Benzoxazine-Based Polymers : Research on benzoxazine-based polymers showed the synthesis of new materials with potentially high thermal stability. These polymers, derived from benzoxazine monomers, exhibit high glass transition temperatures, suggesting applications in high-performance materials (Lin et al., 2017).

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and dangers during handling and use. Sigma-Aldrich does not collect analytical data for this product and the buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins and enzymes in the body .

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific information in the literature . The interaction of the compound with its targets and the resulting changes would depend on the specific biochemical properties of the compound and the target.

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, leading to a range of downstream effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound . .